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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Brown 425 is a synthetic monoazo acid dye belonging to the class of metal-complex

dyes. It is primarily used in the textile, leather, and paper industries for imparting a brown

coloration.[1][2] Its structure as a chromium complex contributes to its characteristic properties,

including good lightfastness and washfastness, making it a durable dye for various

applications.[1][3] This technical guide provides a comprehensive overview of the discovery,

history, chemical properties, synthesis, and applications of Acid Brown 425.

Discovery and History
While the specific date and discoverer of Acid Brown 425 are not precisely documented in

publicly available literature, its emergence is situated within the broader historical development

of acid and metal-complex azo dyes. The first acid dyes appeared in the 1860s, with the

synthesis of Acid Red A for wool dyeing in 1877 marking a significant milestone.[4][5] The

development of metal-complex dyes followed, with the first examples being produced in the

early 20th century. These dyes, which involve the coordination of a metal ion with a dye

molecule, were found to exhibit superior fastness properties compared to their un-metallized

counterparts.[6] Acid Brown 425, as a chromium-complex azo dye, is a product of this

evolution in dye chemistry, aimed at creating highly stable and resilient colorants for industrial

use.

Chemical and Physical Properties
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Acid Brown 425 is characterized by the following properties:

Property Value Reference

IUPAC Name

2-[[2,4-dihydroxy-5-[(2-methyl-

4-

sulfophenyl)diazenyl]phenyl]di

azenyl]benzoic acid

[7]

CAS Number 119509-49-8 [2]

Molecular Formula C20H16N4O7S [1][2]

Molecular Weight 456.4 g/mol [2]

Appearance Brown powder [8]

Solubility Soluble in water [8]

Chemical Class Azo Metal Complex [8]

Fastness Properties
Acid Brown 425 is noted for its good to excellent fastness properties, which are crucial for its

applications in dyeing materials that require durability.

Fastness Property Rating Reference

Lightfastness 3-4 [9]

Washfastness - [8]

Perspiration Fastness 2-3 [9]

Water Fastness 3 [9]

Rubbing Fastness (Dry) 3 [9]

Rubbing Fastness (Wet) 3 [9]

Acid Fastness 3-4 [9]
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Note: Fastness is rated on a scale of 1 to 5 for wash, perspiration, water, and rubbing fastness,

and on a scale of 1 to 8 for lightfastness, with higher numbers indicating better fastness. The

wash fastness for Acid Brown 425 is qualitatively described as "excellent".[1]

Synthesis of Acid Brown 425
The synthesis of Acid Brown 425 is a multi-step process that involves the diazotization of an

aromatic amine, followed by an azo coupling reaction and subsequent metal complexation.

While a detailed, step-by-step industrial synthesis protocol is proprietary, the general chemical

pathway can be outlined. The synthesis likely involves the diazotization of anthranilic acid,

which is then coupled with a suitable coupling component, such as resorcinol.[1] The resulting

azo dye is then treated with a chromium salt to form the final metal-complex dye.

Experimental Protocol: General Synthesis of a Metal-
Complex Azo Dye
The following is a generalized laboratory-scale protocol for the synthesis of a metal-complex

azo dye, which illustrates the key chemical transformations involved in the production of dyes

like Acid Brown 425.

Step 1: Diazotization of an Aromatic Amine

Dissolve the aromatic amine (e.g., anthranilic acid) in a dilute solution of hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite while maintaining the low temperature.

Stir the mixture for a period to ensure the complete formation of the diazonium salt.

Step 2: Azo Coupling

Prepare a solution of the coupling component (e.g., a phenol or naphthol derivative) in a

dilute alkaline solution.

Cool the coupling component solution to 0-5 °C.
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Slowly add the previously prepared diazonium salt solution to the coupling component

solution, while maintaining the low temperature and alkaline pH.

A colored precipitate of the azo dye will form.

Stir the reaction mixture for a sufficient time to ensure complete coupling.

Isolate the dye by filtration and wash with water.

Step 3: Metal Complexation

Suspend the synthesized azo dye in water.

Add a solution of a metal salt (e.g., chromium sulfate) to the dye suspension.

Adjust the pH of the mixture to the optimal range for complexation.

Heat the mixture under reflux for several hours to facilitate the formation of the metal-dye

complex.

Cool the reaction mixture and isolate the metal-complex dye by filtration.

Wash the product with water and dry.

Experimental Workflow Diagram
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General Synthesis Workflow for Acid Brown 425

Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Metal Complexation
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Caption: Generalized synthesis pathway for Acid Brown 425.
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Applications
Acid Brown 425 is utilized in several industrial sectors due to its effective dyeing properties

and durability.

Textile Industry: It is primarily used for dyeing protein fibers such as wool and silk, as well as

synthetic fibers like nylon.[1]

Leather Industry: The dye is employed to color various leather goods.[1]

Paper Industry: It is used for the surface coloring of paper products.[2]

Safety and Environmental Considerations
As with many synthetic dyes, handling Acid Brown 425 requires appropriate safety

precautions to avoid direct contact with skin and eyes, and to prevent inhalation of the powder.

From an environmental perspective, the presence of chromium in the dye necessitates proper

wastewater treatment to prevent the release of heavy metals into the environment. The

manufacturing process of azo dyes can also involve hazardous chemicals, requiring careful

management of waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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